Dichlorodimethylsilicon

• CAS No.: 75-78-5
• Product Name: Dichlorodimethylsilicon
• Molecular Formula: C2H6Cl2Si; (CH3)2SiCl2; C2H6Cl2Si
• Molecular Weight: 129.06 g/mol
• IUPAC Name: dichloro(dimethyl)silane
• Standard InChI: InChI=1S/C2H6Cl2Si/c1-5(2,3)4/h1-2H3
• Standard InChIKey: LIKFHECYJZWXFJ-UHFFFAOYSA-N
• SMILES: C[Si](C)(Cl)Cl
• Canonical SMILES: C[Si](C)(Cl)Cl
• Boiling Point: 158 °F at 760 mm Hg (EPA, 1998); 70.3 °C; 71 °C
• Colorform: Colorless liquid
• Density: 1.1 (EPA, 1998); 1.064 g/cu cm at 25 °C; Relative density (water = 1): 1.07
• Flash Point: 16 °F (EPA, 1998); 16 °F (-18 °C) (open cup)[Lewis RJ Sr; Hawley's Condensed Chemical Dictionary 15th ed Wiley (2007); -9 °C c.c.
• Melting Point: -123 °F (EPA, 1998); -16 °C; -76 °C
• Physical Description: Dimethyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 16°F. Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.; Liquid; COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR.
• Description: Dimethyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 16°F. Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
• Solubility: Decomposes in water and ethanol; Soluble in benzene and ether; Solubility in water: reaction
• Synonyms: DCDMS; Dichlorodimethylsilane; Dimethyldichlorosilane; Dimethylsilane dichloride; Inerton AW-DMCS; KA 12; KA 22; LS 130; LS 130 (silane); M 2; M 2 (silane); NSC 77070; Repel-Silane; SID 4120.0_x000B_
• Vapor Density: 4.45 (EPA, 1998) (Relative to Air); 4.45 (Air= 1); Relative vapor density (air = 1): 4.4
• Vapor Pressure: 100 mm Hg at 63.5 °F (EPA, 1998); 144.31 mmHg; 144 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 14.5
• PubChem Compound: 6398
• Last Modified: Nov 11 2021